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Understanding the Thiazolidinedione (TZD) Class

Azemiglitazone belongs to the thiazolidinedione (TZD) class of drugs. Understanding the established

members of this class can provide valuable insights, as they share a common mechanism of action.

The table below summarizes key TZDs, though note that Azemiglitazone itself is not listed in the available

data.

Drug Name Status / Key Context
Primary
Mechanism of
Action

Common Adverse Effects

Pioglitazone Currently available TZD [1] PPAR-γ agonist [1] Weight gain, edema,

congestive heart failure [1]

Rosiglitazone Use restricted/fell out of favor

due to CV safety concerns [1]

PPAR-γ agonist [2]

[3]

Increased risk of heart

attack, fluid retention [2] [3]

Troglitazone Withdrawn from the market [1] PPAR-γ agonist Severe hepatotoxicity [1]
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All TZDs work by activating the peroxisome proliferator-activated receptor gamma (PPAR-γ), a nuclear

receptor that regulates genes involved in glucose and lipid metabolism [2] [1]. This diagram illustrates the

core signaling pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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